Cas no 491867-64-2 (N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide)

N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide is a synthetic organic compound featuring a pyrimidine-piperazine core linked to a difluorophenyl moiety via an ethanamide bridge. This structure imparts potential pharmacological relevance, particularly in targeting receptor interactions due to its dual heterocyclic and fluorinated aromatic components. The compound's pyrimidine ring enhances binding affinity, while the difluorophenyl group contributes to metabolic stability and lipophilicity, optimizing bioavailability. Its piperazine spacer further improves solubility and conformational flexibility. Such properties make it a candidate for exploratory research in medicinal chemistry, particularly for central nervous system (CNS) or enzyme modulation studies. The compound is typically handled under controlled conditions due to its specialized synthetic route.

N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide structure

491867-64-2 structure

Product Name:N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide

CAS No:491867-64-2

MF:C₁₆H₁₇F₂N₅O

MW:333.335889577866

MDL:MFCD02956282

CID:5014497

Update Time:2026-02-27

N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide Chemical and Physical Properties

Names and Identifiers

- N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIMIDIN-2-YLPIPERAZINYL)ETHANAMIDE
- N-(2,4-difluorophenyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamide
- N-(2,4-difluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide
- Z30986090
- N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide
- MDL： MFCD02956282
- Inchi： 1S/C16H17F2N5O/c17-12-2-3-14(13(18)10-12)21-15(24)11-22-6-8-23(9-7-22)16-19-4-1-5-20-16/h1-5,10H,6-9,11H2,(H,21,24)
- InChI Key： OXOKCNFUZPHBCW-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1NC(CN1CCN(C2N=CC=CN=2)CC1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 413
XLogP3: 1.6
Topological Polar Surface Area: 61.4

N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB163794-1 g	N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide	491867-64-2	1g	€211.30	2023-05-08
abcr	AB163794-5 g	N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide	491867-64-2	5g	€377.50	2023-05-08
abcr	AB163794-10 g	N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide	491867-64-2	10g	€482.50	2023-05-08
abcr	AB163794-1g	N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide; .	491867-64-2	1g	€211.30	2024-06-10
abcr	AB163794-5g	N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide; .	491867-64-2	5g	€377.50	2024-06-10
abcr	AB163794-10g	N-(2,4-Difluorophenyl)-2-(4-pyrimidin-2-ylpiperazinyl)ethanamide; .	491867-64-2	10g	€482.50	2024-06-10